2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[(4-chloro-1,3-benzothiazol-2-yl)-methylamino]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H18ClN3O2S/c1-19(9-13(20)17-8-10-4-3-7-21-10)15-18-14-11(16)5-2-6-12(14)22-15/h2,5-6,10H,3-4,7-9H2,1H3,(H,17,20)
• InChI Key: QKLBBSDGKHRVCG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCC1CCCO1)C2=NC3=C(S2)C=CC=C3Cl
• Molecular Formula: C15H18ClN3O2S
• Molecular Weight: 339.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a chlorobenzothiazole, a methylamino group, and a tetrahydrofuran group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of several functional groups. The benzothiazole ring system is a common motif in medicinal chemistry and is known to confer interesting biological properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the amine group could participate in acid-base reactions, while the benzothiazole ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar functional groups could make it soluble in polar solvents.

Scientific Research Applications

Pesticidal Properties

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Tyrosinase Inhibition

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Boronic Acid Derivatives

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Calcium Ion Release in Insects

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s designed to be a drug, it could interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include exploring its potential applications in various fields, such as medicinal chemistry or materials science. Further studies could also aim to optimize its synthesis process and improve its properties.